Cas no 672278-09-0 ((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)methyl formate)

• Product name: (3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)methyl formate
• CAS No: 672278-09-0
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• CID: 2797095
• PubChem ID: 71368607

(3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)methyl formate Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)methyl formate
• DTXSID00791663
• 672278-09-0

• Inchi： InChI=1S/C13H10O4/c1-8-11(6-17-7-14)13(16)10-5-3-2-4-9(10)12(8)15/h2-5,7H,6H2,1H3
• InChI Key： KNYQQFBVQUVMCP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 230.05790880Da
• Monoisotopic Mass: 230.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų
• XLogP3: 1.1